Cas no 2140267-30-5 ((3S,4R)-3-fluoro-4-methoxypiperidine hydrochloride)

• Product Name: (3S,4R)-3-fluoro-4-methoxypiperidine hydrochloride
• CAS No: 2140267-30-5
• MF: C₆H₁₃ClFNO
• MW: 169.62492442131
• MDL: MFCD31559895
• CID: 5096577
• PubChem ID: 90176861
• Update Time: 2026-03-02

(3S,4R)-3-fluoro-4-methoxypiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-3-fluoro-4-methoxypiperidine hydrochloride
• (3S,4R)-3-Fluoro-4-methoxypiperidinehydrochloride
• cis-3-Fluoro-4-methoxy-piperidine HCl
• AKOS034822931
• EN300-1072069
• 1147110-70-0
• RAC-(3R,4S)-3-FLUORO-4-METHOXYPIPERIDINE HYDROCHLORIDE
• E80159
• PS-20773
• (3S,4R)-3-Fluoro-4-methoxypiperidine HCl
• 2140267-30-5
• SCHEMBL15740783
• CS-0433765
• (3S,4R)-3-fluoro-4-methoxypiperidine;hydrochloride

• MDL： MFCD31559895
• Inchi： 1S/C6H12FNO.ClH/c1-9-6-2-3-8-4-5(6)7;/h5-6,8H,2-4H2,1H3;1H/t5-,6+;/m0./s1
• InChI Key： RXBHOPYLIYPIMX-RIHPBJNCSA-N
• SMILES： N1CC[C@@H](OC)[C@@H](F)C1.[H]Cl

Computed Properties

• Exact Mass: 169.0669699g/mol
• Monoisotopic Mass: 169.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on (3S,4R)-3-fluoro-4-methoxypiperidine hydrochloride

Comprehensive Guide to (3S,4R)-3-fluoro-4-methoxypiperidine hydrochloride (CAS No. 2140267-30-5): Properties, Applications, and Market Insights

(3S,4R)-3-fluoro-4-methoxypiperidine hydrochloride (CAS No. 2140267-30-5) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and chemical research. This chiral compound, characterized by its stereospecific configuration at the 3S and 4R positions, serves as a valuable building block in drug discovery. The presence of both fluoro and methoxy substituents on the piperidine ring enhances its potential as a bioisostere in medicinal chemistry applications.

The growing demand for fluorinated pharmaceutical intermediates has positioned (3S,4R)-3-fluoro-4-methoxypiperidine HCl as a compound of particular interest. Recent trends in drug development emphasize the importance of chiral building blocks that can improve drug efficacy while reducing side effects. Researchers frequently search for information about piperidine derivatives in CNS drug development, fluorinated drug scaffolds, and chiral amine synthesis - all areas where this compound shows significant promise.

From a chemical perspective, (3S,4R)-3-fluoro-4-methoxypiperidine hydrochloride exhibits several noteworthy characteristics. The hydrochloride salt form enhances its stability and solubility, making it particularly suitable for pharmaceutical formulations. The stereochemistry of this compound is crucial, as the 3S,4R configuration often leads to distinct biological activity compared to other stereoisomers. This specificity aligns with current industry focus on enantiomerically pure compounds and stereoselective synthesis methods.

In pharmaceutical applications, this compound serves as a versatile intermediate for various drug discovery programs. Its structural features make it particularly relevant for developing CNS-targeting therapeutics, including potential treatments for neurological disorders. The incorporation of both fluorine and methoxy groups allows for precise modulation of pharmacokinetic properties, addressing common challenges in drug design such as blood-brain barrier penetration and metabolic stability.

The synthesis of (3S,4R)-3-fluoro-4-methoxypiperidine HCl typically involves multi-step processes that emphasize stereocontrol and regioselectivity. Modern synthetic approaches often employ asymmetric catalysis or chiral pool strategies to achieve the desired configuration. Recent advancements in continuous flow chemistry and green chemistry principles have also been applied to improve the efficiency and sustainability of its production.

Market analysis indicates growing interest in high-purity chiral intermediates like (3S,4R)-3-fluoro-4-methoxypiperidine hydrochloride. Pharmaceutical companies and research institutions increasingly seek such specialized compounds to accelerate their drug discovery pipelines. The compound's relevance extends to areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors, both hot topics in contemporary drug development.

Quality control for 2140267-30-5 typically involves rigorous analytical methods including HPLC, chiral chromatography, and NMR spectroscopy to ensure both chemical and stereochemical purity. These analytical procedures align with current Good Manufacturing Practice (cGMP) standards when the compound is intended for pharmaceutical use. Researchers often inquire about specifications for pharmaceutical intermediates and analytical method development for such specialized compounds.

Storage and handling of (3S,4R)-3-fluoro-4-methoxypiperidine hydrochloride require standard laboratory precautions for organic compounds. The hydrochloride salt form generally offers improved stability compared to the free base, though proper storage conditions remain essential to maintain compound integrity. This aspect connects to common searches about stable storage of chiral amines and handling of fluorinated compounds in research settings.

Future prospects for CAS 2140267-30-5 appear promising, particularly as the pharmaceutical industry continues to emphasize structure-activity relationship optimization and fragment-based drug design. The compound's unique structural features position it well for applications in emerging therapeutic areas, including targeted protein degradation and allosteric modulator development. These applications align with current trends in precision medicine and personalized therapeutics.

For researchers considering (3S,4R)-3-fluoro-4-methoxypiperidine HCl for their projects, several factors warrant consideration. The compound's chiral purity, scalability of synthesis, and derivatization potential all contribute to its utility in medicinal chemistry. These considerations reflect common questions in the scientific community about selecting appropriate building blocks and optimizing molecular properties in drug design.

In conclusion, (3S,4R)-3-fluoro-4-methoxypiperidine hydrochloride (CAS No. 2140267-30-5) represents a valuable addition to the toolkit of medicinal chemists and pharmaceutical researchers. Its combination of fluorine substitution, methoxy functionality, and defined stereochemistry offers multiple avenues for molecular design and optimization. As drug discovery paradigms evolve toward more sophisticated approaches, specialized intermediates like this will likely play increasingly important roles in developing next-generation therapeutics.